Aconitane-type diterpenoid alkaloids

Aconitane-type diterpenoid alkaloids are a class of naturally occurring compounds isolated from various species of Aconitum, commonly known as monkshood. These alkaloids exhibit significant pharmacological activities and have been extensively studied for their potential medicinal applications. Structurally, these diterpenoids feature a characteristic aconitane skeleton with multiple functional groups such as hydroxyls, aldehydes, and oximes. Aconitine, the most well-known member of this class, is a potent cardio-toxic alkaloid that can cause severe cardiovascular symptoms including arrhythmias and hypotension when ingested. Other members like benzoylaconine display analgesic properties, making them promising candidates for pain management research. Due to their toxic nature, these compounds require careful handling and stringent regulatory controls in their application. Despite the challenges, aconitane-type diterpenoid alkaloids continue to attract interest from both academic researchers and pharmaceutical industries due to their diverse biological activities and potential therapeutic benefits.
Aconitane-type diterpenoid alkaloids
Structure Chemical Name CAS MF
2752-64-9 Mesaconitine 2752-64-9 C33H45NO11
509-20-6 Aconine 509-20-6 C25H41NO9
70578-24-4 Yunaconitine 70578-24-4 C35H49NO11
80665-72-1 Fuziline 80665-72-1 C24H39NO7
5066-78-4 Chasmanine 5066-78-4 C25H41NO6
63238-68-6 Hypaconine 63238-68-6 C24H39NO8
63238-67-5 Benzoylmesaconine 63238-67-5 C31H43NO10
466-26-2 Neoline 466-26-2 C24H39NO6
6836-11-9 deltaline 6836-11-9 C27H41NO8
76918-93-9 Beiwutine 76918-93-9 C33H45NO12

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